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Compound of Interest
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Cat. No.: B15142561 Get Quote

Despite a comprehensive search, the specific peptide designated as "Gfp150" remains elusive

within publicly available scientific literature and databases. The nomenclature "Gfp150" does

not correspond to a recognized peptide sequence or structure at this time. It is plausible that

"Gfp150" represents an internal project code, a novel, as-yet-unpublished peptide, or a

potential misnomer.

The "(tfa)" suffix commonly associated with synthetic peptides, including in the initial query for

"Gfp150 (tfa)", denotes the presence of trifluoroacetic acid. TFA is a standard reagent used

during peptide synthesis and purification, resulting in the formation of a trifluoroacetate salt of

the peptide. This, however, does not provide information about the core peptide sequence

itself.

Further investigation into potential interpretations of the "Gfp" prefix considered two primary

possibilities:

Green Fluorescent Protein (GFP) fragment: GFP is a widely used reporter protein in

molecular biology. While numerous peptides derived from or related to GFP exist, none are

commonly designated as "Gfp150."

Growth Factor Peptide: The abbreviation "GF" is frequently used for "Growth Factor." A

search for growth factor peptides with a "150" designation also failed to yield a specific

match. The number could potentially refer to the number of amino acids, its molecular weight

in kilodaltons (though 150 kDa would be a large protein, not a peptide), or another internal

identifier.
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One tangential finding identified a plasmid named "pMT-GFP-p150Dynactin," which is used to

express a fusion protein consisting of Green Fluorescent Protein and the p150 subunit of the

dynactin complex. However, p150Glued is a large, 150 kDa protein and not a peptide, making it

an unlikely candidate for the query.

Given the lack of identifiable information for a peptide named "Gfp150," it is impossible to

provide the requested in-depth technical guide, including its amino acid sequence, structure,

associated signaling pathways, or relevant experimental protocols.

To enable the creation of the requested technical guide, further clarification on the identity of

"Gfp150" is required. The following information would be essential:

The amino acid sequence of the peptide.

An alternative or more common name for the peptide.

The source or context in which the name "Gfp150" was encountered.

Without this fundamental information, any attempt to generate a technical whitepaper would be

purely speculative and would not meet the standards of scientific accuracy required for the

intended audience of researchers, scientists, and drug development professionals.

To cite this document: BenchChem. [Unraveling the Enigma of "Gfp150": A Search for a
Novel Peptide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15142561#gfp150-tfa-peptide-sequence-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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